
An In-depth Technical Guide to the Chemical
Stability and Decomposition of

Tributylaluminum

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Aluminum, tributyl-

Cat. No.: B072995 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical stability and decomposition of

tributylaluminum (TBA). Tributylaluminum is a pyrophoric organoaluminum compound that

requires careful handling due to its high reactivity. Understanding its stability and

decomposition pathways is critical for its safe storage, handling, and use in various chemical

syntheses.

Introduction to Tributylaluminum
Tributylaluminum (TBA), also known as tri-n-butylaluminum, is a colorless to pale yellow liquid

with the chemical formula Al(C₄H₉)₃. It is a highly reactive organometallic compound widely

used as a co-catalyst in Ziegler-Natta polymerization, a reducing agent, and an alkylating agent

in organic synthesis.[1][2] Its utility is derived from the polarized aluminum-carbon bond, which

imparts nucleophilic character to the butyl groups. However, this reactivity also makes it prone

to spontaneous ignition in air and violent reactions with water.[2]

Table 1: Physical and Chemical Properties of Tributylaluminum
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Property Value Reference

Chemical Formula C₁₂H₂₇Al [3]

Molecular Weight 198.32 g/mol [3]

Appearance Colorless to light-yellow liquid [2][3]

Density 0.823 g/mL at 20 °C [3]

Melting Point -26.7 °C [3]

Boiling Point 110 °C at 0.4 kPa [3]

Solubility

Soluble in aromatic and

saturated aliphatic and

cycloaliphatic hydrocarbons

[4]

Stability to Air Ignites upon exposure [4]

Stability to Water
Reacts violently, may ignite

upon contact
[4]

Chemical Stability and Handling
Tributylaluminum is a pyrophoric liquid, meaning it can ignite spontaneously upon contact with

air.[4] It is also highly reactive with moisture. Therefore, all handling and storage of TBA must

be conducted under an inert atmosphere, such as dry nitrogen or argon.[5][6]

Key Handling and Storage Considerations:

Inert Atmosphere: Work should be performed in a glovebox or using Schlenk line techniques

to exclude air and moisture.[6][7]

Proper Storage: Store in airtight containers under an inert gas, away from heat, flames,

oxidizers, and water sources.[5][7]

Personal Protective Equipment (PPE): Always wear a fire-resistant lab coat, chemical-

resistant gloves, and safety goggles. A face shield is recommended when there is a risk of

splashing.[5][8]
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Spill Management: In case of a spill, do not use water. Smother the spill with a Class D fire

extinguisher powder, dry sand, or soda ash.[6]

Thermal Decomposition
While specific quantitative data on the thermal decomposition of tributylaluminum is limited in

publicly available literature, the decomposition pathways of other trialkylaluminum compounds,

particularly triisobutylaluminum (TIBAL), can provide valuable insights. TIBAL begins to

decompose at approximately 50°C.[4][9] The primary decomposition mechanism for many

trialkylaluminum compounds is β-hydride elimination.

For tributylaluminum, the proposed thermal decomposition pathway involves the transfer of a

hydrogen atom from the beta-carbon of a butyl group to the aluminum atom. This results in the

formation of di-n-butylaluminum hydride and 1-butene. Further heating can lead to the

decomposition of the hydride.

Proposed Thermal Decomposition Pathway of Tributylaluminum:
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Proposed thermal decomposition pathway of tributylaluminum.

Table 2: Hypothesized Thermal Decomposition Products of Tributylaluminum

Product Chemical Formula Physical State

Di-n-butylaluminum Hydride (C₄H₉)₂AlH Liquid

1-Butene C₄H₈ Gas

Reactivity with Air and Water
The high reactivity of tributylaluminum with air and water is a primary safety concern.
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Reaction with Air (Oxidation): TBA reacts spontaneously with oxygen in the air in a highly

exothermic reaction, leading to ignition. The combustion products are aluminum oxide,

carbon dioxide, and water.

Reaction with Water (Hydrolysis): TBA reacts violently with water, which can also lead to

ignition. The hydrolysis reaction produces butane and aluminum hydroxide.
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Reaction with Air Reaction with Water
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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